Cas no 62674-71-9 (2-Iodo-6-methylpyridine)

• Product Name: 2-Iodo-6-methylpyridine
• CAS No: 62674-71-9
• MF: C₆H₆IN
• MW: 219.023013591766
• MDL: MFCD11044364
• CID: 57913
• PubChem ID: 12318009
• Update Time: 2025-11-02

2-Iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-picoline
• 2-Iodo-6-methylpyridine
• 2-iodanyl-6-methyl-pyridine
• 2-Iodo-6-methylpyridin
• 2-iodo-6-methyl-pyridine
• 6-iodo-2-methylpyridine
• Pyridine,2-iodo-6-methyl
• Pyridine,2-iodo-6-methyl-
• Pyridine, 2-iodo-6-methyl-
• SBB054318
• AM83248
• RL04384
• AB0136357
• A833922
• 674I719

• MDL： MFCD11044364
• Inchi： 1S/C6H6IN/c1-5-3-2-4-6(7)8-5/h2-4H,1H3
• InChI Key： NRQIFSBIYCSMQV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=N1

Computed Properties

• Exact Mass: 218.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 1.99460

Additional information on 2-Iodo-6-methylpyridine

2-Iodo-6-methylpyridine (CAS No. 62674-71-9): Properties, Applications, and Market Insights

2-Iodo-6-methylpyridine (CAS No. 62674-71-9) is a versatile heterocyclic compound widely used in pharmaceutical synthesis, agrochemical research, and material science. This halogenated pyridine derivative has gained significant attention due to its unique reactivity and structural properties, making it a valuable building block in modern organic chemistry.

The molecular structure of 2-Iodo-6-methylpyridine features both an iodine substituent at the 2-position and a methyl group at the 6-position of the pyridine ring. This combination creates interesting electronic effects that influence its chemical reactivity and physical properties. The compound typically appears as a pale yellow to white crystalline solid with a molecular weight of 219.03 g/mol and a melting point range of 45-50°C.

In pharmaceutical applications, 2-Iodo-6-methylpyridine 62674-71-9 serves as a crucial intermediate for the synthesis of various drug candidates. Recent studies highlight its use in developing kinase inhibitors and central nervous system (CNS) active compounds. The iodine atom's presence makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are fundamental in modern drug discovery pipelines.

The agrochemical industry utilizes 2-Iodo-6-methylpyridine in the development of novel crop protection agents and pesticide intermediates. Its structural features allow for the creation of compounds with improved biological activity and selectivity. Researchers are particularly interested in its potential for designing next-generation fungicides that address growing concerns about pesticide resistance in agricultural systems.

Material scientists have explored 2-Iodo-6-methylpyridine CAS 62674-71-9 for applications in organic electronics and coordination chemistry. The compound's ability to form stable complexes with transition metals makes it valuable for creating catalysts and luminescent materials. Recent advancements in OLED technology have increased demand for specialized pyridine derivatives like this one.

The global market for 2-Iodo-6-methylpyridine has shown steady growth, driven by increasing R&D activities in life sciences and specialty chemicals. Pharmaceutical companies account for approximately 60% of current demand, followed by agrochemical (25%) and material science (15%) applications. Market analysts project a compound annual growth rate (CAGR) of 6-8% through 2028, particularly in Asia-Pacific regions where chemical innovation hubs are expanding rapidly.

From a synthetic chemistry perspective, 2-Iodo-6-methylpyridine 62674-71-9 offers several advantages. The iodine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the methyl group can participate in various functional group transformations. These characteristics make it a preferred starting material for constructing complex molecular architectures in medicinal chemistry programs.

Environmental and safety considerations for handling 2-Iodo-6-methylpyridine follow standard laboratory protocols for halogenated compounds. Proper personal protective equipment (PPE) including gloves and safety goggles should always be used. The compound should be stored in cool, dry conditions away from strong oxidizers, with most suppliers recommending storage temperatures below 25°C for optimal stability.

Recent innovations in green chemistry have explored more sustainable production methods for iodopyridine derivatives like 2-Iodo-6-methylpyridine. Researchers are investigating catalytic iodination techniques that reduce waste generation and improve atom economy. These developments align with the chemical industry's growing emphasis on sustainable synthesis and process intensification.

Quality control standards for 2-Iodo-6-methylpyridine CAS 62674-71-9 typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data including 1H NMR, 13C NMR, and mass spectrometry characterization to ensure product consistency and traceability for research applications.

The future outlook for 2-Iodo-6-methylpyridine appears promising as new applications continue to emerge. Areas of particular interest include its potential use in PET radiopharmaceuticals (where the iodine could be replaced with radioactive isotopes for imaging applications) and as a ligand in transition metal catalysis for sustainable chemical manufacturing processes.

For researchers working with 2-Iodo-6-methylpyridine 62674-71-9, several key considerations should be noted. The compound's solubility profile favors organic solvents like dichloromethane, THF, and ethanol, with limited solubility in water. Reaction conditions should account for potential light sensitivity of the carbon-iodine bond, and many transformations benefit from inert atmosphere protection to prevent unwanted side reactions.

In conclusion, 2-Iodo-6-methylpyridine represents an important tool for modern synthetic chemists across multiple disciplines. Its combination of structural features, reactivity patterns, and diverse application potential ensures its continued relevance in chemical research and development. As innovation in pharmaceutical, agricultural, and material sciences advances, this versatile building block will likely find even broader utility in cutting-edge chemical technologies.